Cas no 321903-29-1 (1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole)

• Product Name: 1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole
• CAS No: 321903-29-1
• MF: C₉H₁₂OSi
• MW: 164.276483535767
• MDL: MFCD20922818
• CID: 1071844
• PubChem ID: 172089116
• Update Time: 2025-05-20

1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-1,3-dihydro-2,1-benzoxasilole
• 1,1-Dimethyl-1,3-dihydrobenzo[c][1,2]oxasilole
• 1,1-dimethyl-3H-2,1-benzoxasilole
• 1,1-dimethyl-2-oxa-1-silaindan
• 1,3-Dihydro-1,1-dimethyl-2,1-benzoxasilole
• 2,1-Benzoxasilole,1,3-dihydro-1,1-dimethyl
• AMTSi121
• D4243
• 2,2-DIMETHYL-3,4-BENZO-1-OXA-2-SILACYCLOPENT-3-ENE
• A918172
• 1,1-Dimethyl-1,3-dihydro-benzo[c][1,2]oxasilole
• DTXSID901345931
• 321903-29-1
• SCHEMBL12572300
• Q63393421
• AKOS025392267
• AS-2213
• 1,1-Dimethyl-1,3-Dihydrobenzo[C][1,2]Oxasilole, 97%
• MFCD20922818
• T70769
• 1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole

• MDL： MFCD20922818
• Inchi： 1S/C9H12OSi/c1-11(2)9-6-4-3-5-8(9)7-10-11/h3-6H,7H2,1-2H3
• InChI Key： GLZOQCBCUKBUJG-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)C2C=CC=CC=2CO1

Computed Properties

• Exact Mass: 164.06600
• Monoisotopic Mass: 164.065741536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: 45°C/2mmHg(lit.)
• Flash Point: Not available
• Refractive Index: 1.5140-1.5180
• PSA: 9.23000
• LogP: 1.62890
• Vapor Pressure: Not available

1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 1,1-Dimethyl-1,3-dihydrobenzoc1,2oxasilole

1,1-Dimethyl-1,3-dihydrobenzoc[1,2]oxasilole (CAS No. 321903-29-1): A Comprehensive Overview

Introduction

The compound CAS No. 321903-29-1, commonly referred to as 1,1-Dimethyl-1,3-dihydrobenzoc[1,2]oxasilole, is a unique organosilicon compound with significant potential in various chemical and material applications. This compound belongs to the broader category of siloles, which are known for their aromaticity and versatile chemical properties. The structure of benzoc[1,2]oxasilole derivatives has been extensively studied due to their electronic properties and structural similarities to other heteroaromatic compounds.

Chemical Structure and Properties

Benzoc[1,2]oxasilole is a fused bicyclic system consisting of a benzene ring and a silole moiety. The presence of silicon in the aromatic system introduces unique electronic characteristics compared to traditional carbon-based aromatic compounds. The dimethyl substituents at the 1-position of the silole ring further modulate the electronic properties, making this compound particularly interesting for applications in optoelectronics and materials science.

Recent studies have highlighted the importance of silicon-containing heterocycles in organic electronics due to their ability to tune electronic properties through substitution patterns. The dimethyl groups in CAS No. 321903-29-1 provide steric bulk, which can influence the compound's solubility and stability under various conditions.

Synthesis and Characterization

The synthesis of benzoc[1,2]oxasilole derivatives, including CAS No. 321903-29-1, typically involves multi-step processes that combine organometallic chemistry with traditional organic synthesis techniques. Recent advancements in cross-coupling reactions have enabled more efficient routes to these compounds.

Characterization of CAS No. 321903-29-1 has been performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into the molecular geometry and electronic structure of the compound.

Applications in Materials Science

The unique electronic properties of benzoc[1,2]oxasilole derivatives make them promising candidates for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research has demonstrated that substituents like the dimethyl groups in CAS No. 321903-29-1 can significantly enhance the charge transport properties of these materials.

In addition to electronics, silicon-containing heterocycles are being explored for their potential in catalysis and drug delivery systems. The ability to modify the substituents on the silole ring provides a versatile platform for tailoring these compounds for specific applications.

Recent Research Developments

Recent studies have focused on understanding the photophysical properties of benzoc[1,2]oxasilole derivatives, particularly their fluorescence behavior under different conditions. This research has implications for their use in sensors and bioimaging applications.

Moreover, computational chemistry has played a crucial role in predicting the electronic properties of CAS No. 321903-29-1, enabling researchers to design new derivatives with enhanced functionality.

Conclusion

Overall, CAS No. 321903-29-1 (benzoc[1,2]oxasilole) represents a fascinating example of how organosilicon compounds can be leveraged for advanced materials and chemical applications. With ongoing research into its synthesis, characterization, and applications, this compound is poised to make significant contributions to fields ranging from organic electronics to drug discovery.